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Compound of Interest

Compound Name: 3-butyl-1H-indene

Cat. No.: B15494309

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited specific data is available for 3-butyl-1H-indene. The following procedures
are based on the known properties of the parent compound, indene, and general principles for
handling flammable, air-sensitive, and potentially peroxide-forming chemicals. All procedures
should be conducted with caution in a controlled laboratory setting by trained personnel. A
thorough risk assessment should be performed before handling this compound.

Chemical and Physical Properties

Quantitative data for 3-butyl-1H-indene is not readily available. The following table
summarizes the properties of the parent compound, Indene (CAS 95-13-6), for reference. It is
anticipated that 3-butyl-1H-indene will have a higher boiling point and density due to the
addition of the butyl group.
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Value for Indene (CAS 95-

Property Reference
13-6)
Molecular Formula C9H8 [1]
Molecular Weight 116.16 g/mol [1]
Appearance Colorless liquid [2]
Boiling Point 181-182 °C [3]
Melting Point -5to-3°C [3]
Density 0.996 g/cm3 at 25 °C [3]
Flash Point 58 °C [4]

. Insoluble in water; soluble in
Solubility ] [2]
organic solvents.

Health and Safety Information

Hazard Statements: Based on the parent compound indene, 3-butyl-1H-indene is expected to
be a:

Flammable liquid and vapor (H226).[3][5]

May be fatal if swallowed and enters airways (H304).[3][4]

Causes skin irritation (H315).[5]

May cause an allergic skin reaction (H317).[5]

Very toxic to aquatic life with long lasting effects (H410).[5]

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the Safety Data Sheets for indene.[3][4][5] Key precautions include:

e Prevention: Keep away from heat, sparks, open flames, and hot surfaces.[3][5] No smoking.
[3][5] Keep container tightly closed.[3][5] Ground/bond container and receiving equipment.[3]
[5] Use explosion-proof electrical/ventilating/lighting equipment.[3][5] Use only non-sparking

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/Indene
https://en.wikipedia.org/wiki/Indene
https://pubchem.ncbi.nlm.nih.gov/compound/Indene
https://www.sigmaaldrich.com/GB/en/sds/aldrich/168769
https://www.sigmaaldrich.com/GB/en/sds/aldrich/168769
https://www.sigmaaldrich.com/GB/en/sds/aldrich/168769
https://www.agilent.com/cs/library/msds/RAH-035_NAEnglish.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Indene
https://www.benchchem.com/product/b15494309?utm_src=pdf-body
https://www.sigmaaldrich.com/GB/en/sds/aldrich/168769
https://www.sigmaaldrich.com/GB/en/sds/aldrich/334111?userType=undefined
https://www.sigmaaldrich.com/GB/en/sds/aldrich/168769
https://www.agilent.com/cs/library/msds/RAH-035_NAEnglish.pdf
https://www.sigmaaldrich.com/GB/en/sds/aldrich/334111?userType=undefined
https://www.sigmaaldrich.com/GB/en/sds/aldrich/334111?userType=undefined
https://www.sigmaaldrich.com/GB/en/sds/aldrich/334111?userType=undefined
https://www.sigmaaldrich.com/GB/en/sds/aldrich/168769
https://www.agilent.com/cs/library/msds/RAH-035_NAEnglish.pdf
https://www.sigmaaldrich.com/GB/en/sds/aldrich/334111?userType=undefined
https://www.sigmaaldrich.com/GB/en/sds/aldrich/168769
https://www.sigmaaldrich.com/GB/en/sds/aldrich/334111?userType=undefined
https://www.sigmaaldrich.com/GB/en/sds/aldrich/168769
https://www.sigmaaldrich.com/GB/en/sds/aldrich/334111?userType=undefined
https://www.sigmaaldrich.com/GB/en/sds/aldrich/168769
https://www.sigmaaldrich.com/GB/en/sds/aldrich/334111?userType=undefined
https://www.sigmaaldrich.com/GB/en/sds/aldrich/168769
https://www.sigmaaldrich.com/GB/en/sds/aldrich/334111?userType=undefined
https://www.sigmaaldrich.com/GB/en/sds/aldrich/168769
https://www.sigmaaldrich.com/GB/en/sds/aldrich/334111?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15494309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

tools.[3][5] Take precautionary measures against static discharge.[3][5] Wear protective
gloves/protective clothing/eye protection/face protection.[3][5] Avoid breathing mist or vapors.
[5] Wash skin thoroughly after handling.[5]

e Response: If swallowed, immediately call a poison center or doctor.[3][4] Do NOT induce
vomiting.[3][4] If on skin (or hair), take off immediately all contaminated clothing.[3][5] Rinse
skin with water/shower.[3][5] In case of fire, use dry sand, dry chemical, or alcohol-resistant
foam to extinguish.[3][5]

o Storage: Store in a well-ventilated place.[3][5] Keep cool.[3][5] Store locked up.[3]
o Disposal: Dispose of contents/container to an approved waste disposal plant.[3][5]
Experimental Protocols

3.1. General Handling Procedures

e Work Area: Conduct all work with 3-butyl-1H-indene in a well-ventilated chemical fume
hood.[6]

« Ignition Sources: Ensure the work area is free of ignition sources such as open flames, hot
plates, and spark-producing equipment.[6][7] Use only non-sparking tools.[6][7]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles and a face shield.[6]
o Hand Protection: Wear chemically resistant gloves (e.qg., nitrile rubber).[5]
o Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.[3]
» Dispensing:

o Ground and bond all containers when transferring the material to prevent static discharge.

[3][5]

o Use a properly functioning syringe or cannula for transferring small quantities.
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o Avoid pouring in the open air.
e Spills:

o In case of a small spill, absorb the material with an inert absorbent material (e.g.,
vermiculite, dry sand).[6]

o Collect the absorbed material into a sealed, labeled container for disposal.[6]
o For large spills, evacuate the area and follow emergency procedures.

3.2. Storage Procedures

o Container: Store 3-butyl-1H-indene in its original, tightly sealed container.[6][7]

o Atmosphere: Due to the potential for peroxide formation, it is recommended to store this
compound under an inert atmosphere (e.g., nitrogen or argon).

o Temperature: Store in a cool, dry, well-ventilated area away from heat and direct sunlight.[5]
[6][7] Refrigeration may be recommended to maintain product quality.[7]

» Incompatible Materials: Store away from strong oxidizing agents.[7]

e Labeling: Ensure the container is clearly labeled with the chemical name, date received, and
date opened.

3.3. Peroxide Formation and Testing
Indene and its derivatives can form explosive peroxides upon exposure to air and light.
« Inhibitors: Check if the material contains a peroxide inhibitor (e.g., BHT).

» Testing: If the material is old, has been exposed to air, or if the presence of peroxides is
suspected, test for peroxides before use.

o Use commercially available peroxide test strips.

o Procedure:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL10409&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL10409&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15494309?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL10409&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC122140010&countryCode=US&language=en
https://www.sigmaaldrich.com/GB/en/sds/aldrich/334111?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAL10409&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC122140010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC122140010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC122140010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15494309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

1. In a fume hood, carefully open the container.
2. Dip the test strip into the liquid for the time specified by the manufacturer.

3. Compare the color of the strip to the color chart provided.

o Interpretation:
= 0-25 ppm: Safe to use.
» 25-100 ppm: Use with caution. Do not distill or concentrate.

= >100 ppm: Unsafe. Do not handle. Contact your institution's environmental health and
safety department for disposal.

e Visual Inspection:DO NOT TOUCH OR ATTEMPT TO OPEN a container if crystals are
visible around the cap or within the liquid, as these could be explosive peroxides.[8] In this
case, contact your institution's environmental health and safety department immediately.[8]

3.4. First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Get medical attention.[6]

o Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove
contaminated clothing. If skin irritation persists, call a physician.[6][7]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[7]

 Ingestion: Do NOT induce vomiting.[6] Call a physician or poison control center immediately.
[6] If vomiting occurs naturally, have the victim lean forward.[6]

3.5. Disposal

Dispose of 3-butyl-1H-indene and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[3][6] Do not dispose of it down the drain.

[5]
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Diagrams

Workflow for Safe Handling and Storage of 3-butyl-1H-indene

Preparation

Conduct Risk Assessment

Y

Verify Fume Hood Function

Y

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Hangdlin
\ A Y

Work in Fume Hood

Before Use
\

Check for
(If applicable)

Peroxides

Y

Ground and Bond Containers

Y

Dispense Using Syringe/Cannula

Storage /

Store in Tightly Sealed Container

4

Store Under Inert Atmosphere

/

Store in Cool, Dry, Ventilated Area

Cleahug and Disposal

Store Away from Incompatibles

Handle Spills with Inert Absorbent

-.End of Lifecyclel
o

Dispose of as Hazardous Waste

Click to download full resolution via product page

© 2025 BenchChem.

All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b15494309?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15494309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Logical workflow for the safe handling and storage of 3-butyl-1H-indene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Indene - Wikipedia [en.wikipedia.org]
. Indene | C9H8 | CID 7219 - PubChem [pubchem.ncbi.nim.nih.gov]

. sigmaaldrich.com [sigmaaldrich.com]

1
2
3
e 4. agilent.com [agilent.com]
5. sigmaaldrich.com [sigmaaldrich.com]
6. fishersci.com [fishersci.com]
7. fishersci.com [fishersci.com]
8. riskmanagement.nd.edu [riskmanagement.nd.edu]

» To cite this document: BenchChem. [Application Notes and Protocols for 3-butyl-1H-indene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15494309#handling-and-storage-procedures-for-3-
butyl-1h-indene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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